3-Chloroisatoic anhydride
Cat. No. B1581743
M. Wt: 197.57 g/mol
InChI Key: ORYNBDLURYDZFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05557005
Procedure details
171.6 g (1.0 mol) of 99.7% 3-chloroanthranilic acid are initially introduced, in 1,720.0 g of chlorobenzene, into a four-necked flask having a stirrer, a thermometer and a reflux condenser operated at -20° C., and 440.0 g of phosgene are gassed in at 100° C. over a period of about 3 h while stirring thoroughly. After that, the mixture is stirred at 100° C. for a further 1 h, and is subsequently blown free of phosgene at this temperature using nitrogen. After cooling to about 25° C., the crystals which have precipitated out are filtered off with suction and the filter cake is washed with 2×50 ml of chlorobenzene and dried at 100° C. in vacuo. 184.9 g of 3-chloroisatoic anhydride, having a purity by GC of >99%, are obtained, corresponding to 93.6% of theory.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4]([C:5]([OH:7])=[O:6])[C:3]=1[NH2:11].[C:12](Cl)(Cl)=[O:13]>ClC1C=CC=CC=1>[Cl:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4]2[C:5]([O:7][C:12](=[O:13])[NH:11][C:3]=12)=[O:6]
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Inputs
Step One
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Name
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Quantity
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171.6 g
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Type
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reactant
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Smiles
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ClC1=C(C(C(=O)O)=CC=C1)N
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Name
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Quantity
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720 g
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Step Two
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Name
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Quantity
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440 g
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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while stirring thoroughly
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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operated at -20° C.
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STIRRING
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Type
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STIRRING
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Details
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After that, the mixture is stirred at 100° C. for a further 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the crystals which have precipitated out
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FILTRATION
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Type
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FILTRATION
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Details
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are filtered off with suction
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WASH
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Type
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WASH
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Details
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the filter cake is washed with 2×50 ml of chlorobenzene
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CUSTOM
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Type
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CUSTOM
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Details
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dried at 100° C. in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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are obtained, corresponding to 93.6% of theory
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=C2C(C(=O)OC(N2)=O)=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
